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Compound of Interest

Compound Name: 2-Ethylcyclohexanone

Cat. No.: B1346015 Get Quote

An In-depth Technical Guide on 2-Ethylcyclohexanone

For researchers, scientists, and drug development professionals, a precise understanding of

the fundamental properties of chemical compounds is paramount. This guide focuses on the

core molecular attributes of 2-Ethylcyclohexanone.

Core Molecular Data
2-Ethylcyclohexanone is a cyclic ketone with an ethyl substituent at the alpha position. Its

fundamental molecular properties are summarized below.

Property Value Source

Molecular Formula C8H14O [1][2][3][4][5]

Molecular Weight 126.20 g/mol [1][4]

126.1962 g/mol [2]

126.199 g/mol [5]

The molecular formula, C8H14O, indicates a composition of eight carbon atoms, fourteen

hydrogen atoms, and one oxygen atom.[1][2][4] The molecular weight is consistently reported

around 126.20 g/mol .[1][2][4][5]
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Logical Relationship of Molecular Properties
The relationship between the molecular formula and the molecular weight is foundational in

chemistry. The molecular weight is derived from the sum of the atomic weights of the

constituent atoms in the molecular formula.
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Molecular Weight
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Caption: Derivation of molecular weight from the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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